Cas no 1797292-09-1 (N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide)
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[4-(1-Piperidinyl)-2-pyrimidinyl]methyl]cyclopropanecarboxamide
- N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
-
- Inchi: 1S/C14H20N4O/c19-14(11-4-5-11)16-10-12-15-7-6-13(17-12)18-8-2-1-3-9-18/h6-7,11H,1-5,8-10H2,(H,16,19)
- InChI Key: DHFHGRLHXYPZHS-UHFFFAOYSA-N
- SMILES: C1(C(NCC2=NC=CC(N3CCCCC3)=N2)=O)CC1
Experimental Properties
- Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 490.1±28.0 °C(Predicted)
- pka: 14.85±0.20(Predicted)
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-0764-2μmol |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-5μmol |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-10μmol |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-20μmol |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-1mg |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-2mg |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-3mg |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-4mg |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-5mg |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-0764-10mg |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide |
1797292-09-1 | 10mg |
$118.5 | 2023-09-09 |
N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
Research Briefing on N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide (CAS: 1797292-09-1)
In recent years, the compound N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide (CAS: 1797292-09-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique pyrimidine and cyclopropane structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions to introduce the piperidinyl and pyrimidinyl moieties. The final step involves the amidation of cyclopropanecarboxylic acid with the amine intermediate, yielding the target compound with high enantiomeric purity. This advancement in synthesis has facilitated larger-scale production for preclinical studies.
Pharmacological evaluations of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide have revealed its potent inhibitory activity against several kinase targets, including members of the cyclin-dependent kinase (CDK) family. In vitro assays demonstrated nanomolar-range IC50 values for CDK2 and CDK4, suggesting its potential as a therapeutic agent for cancers characterized by dysregulated cell cycle progression. Notably, a 2024 study published in Cancer Research highlighted the compound's ability to induce G1 phase arrest in breast cancer cell lines, with minimal off-target effects compared to existing CDK inhibitors.
Beyond oncology, recent investigations have explored the compound's utility in neurological disorders. A 2023 paper in ACS Chemical Neuroscience reported that N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide exhibits moderate blood-brain barrier permeability and neuroprotective effects in models of Parkinson's disease. The mechanism appears to involve modulation of α-synuclein aggregation, a hallmark of the disease. These findings position the compound as a promising lead for further optimization in neurodegenerative drug development.
Structural-activity relationship (SAR) studies have been instrumental in understanding the compound's binding interactions with biological targets. X-ray crystallography data published in Nature Communications (2024) revealed that the cyclopropane moiety engages in hydrophobic interactions with a conserved pocket in CDK2, while the piperidinyl group forms critical hydrogen bonds with the kinase's hinge region. This structural insight has guided the design of second-generation analogs with improved selectivity profiles.
Despite these promising developments, challenges remain in the clinical translation of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide. Pharmacokinetic studies in animal models have identified moderate hepatic clearance, prompting ongoing medicinal chemistry efforts to enhance metabolic stability. Additionally, while the compound shows favorable in vitro safety profiles, comprehensive toxicological assessments are still underway to evaluate its potential for human use.
In conclusion, N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide represents a versatile scaffold with applications spanning multiple therapeutic areas. The compound's unique chemical structure and promising biological activity make it a valuable subject for continued research. Future directions include the development of more potent analogs, detailed mechanistic studies, and advancement through preclinical development pipelines. As research progresses, this compound may emerge as a key player in addressing unmet medical needs in oncology and neurology.
1797292-09-1 (N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)